Cas no 90725-67-0 (1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one)

• Product Name: 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one
• CAS No: 90725-67-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 1090541
• Update Time: 2025-05-19

1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one
• 2-Hydroxy-3-nitro-5-brom-propiophenon
• 5'-BROMO-2'-HYDROXY-3'-NITROPROPIOPHENONE
• AK143319
• SZOPMNBEGDCJSP-UHFFFAOYSA-N
• ST2408584
• AX8282678

• Inchi： 1S/C9H8BrNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
• InChI Key： SZOPMNBEGDCJSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 83.12000
• LogP: 3.17880

1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one

Comprehensive Overview of 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one (CAS No. 90725-67-0)

1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one (CAS No. 90725-67-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromo, hydroxy, and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C9H8BrNO4, offers a robust platform for further chemical modifications, making it a valuable asset in modern laboratory applications.

In recent years, the demand for 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's nitrophenyl moiety is often exploited in the synthesis of bioactive molecules, addressing current healthcare challenges such as antimicrobial resistance and chronic diseases. This aligns with the growing trend of green chemistry and sustainable synthesis methods, which prioritize efficiency and environmental safety.

The compound's CAS No. 90725-67-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its physical properties (e.g., melting point, solubility) and spectroscopic data (e.g., NMR, IR spectra), which are critical for quality control and experimental reproducibility. Additionally, the synthetic routes for 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one are a common topic of discussion, with many seeking optimized protocols to enhance yield and purity.

From a commercial perspective, 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one is available through reputable chemical suppliers, often labeled with its CAS number for precise identification. Its storage and handling require standard laboratory precautions, emphasizing the importance of material safety data sheets (MSDS) for risk assessment. The compound's stability under various conditions is another area of interest, particularly for long-term storage and transportation.

Innovations in analytical techniques have further elevated the utility of CAS No. 90725-67-0. Advanced chromatographic methods, such as HPLC and GC-MS, are routinely employed to characterize its purity and detect impurities. These techniques are essential for meeting regulatory standards in pharmaceutical and agrochemical industries, where even trace contaminants can impact product efficacy.

Looking ahead, the compound's potential extends to emerging fields like nanotechnology and catalysis. Its functional groups can interact with metal nanoparticles, enabling the development of novel catalytic systems for organic transformations. This interdisciplinary approach resonates with the global push for sustainable innovation, a topic frequently explored in scientific literature and online forums.

In summary, 1-(5-Bromo-2-hydroxy-3-nitrophenyl)propan-1-one (CAS No. 90725-67-0) stands as a cornerstone in modern chemical research. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical chemistry, ensure its continued relevance in addressing real-world challenges. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in science and technology.